3-(5-Amino-2H-1,2,3-benzotriazol-2-yl)benzoic acid

• IUPAC Name: 3-(5-aminobenzotriazol-2-yl)benzoic acid
• InChI: InChI=1S/C13H10N4O2/c14-9-4-5-11-12(7-9)16-17(15-11)10-3-1-2-8(6-10)13(18)19/h1-7H,14H2,(H,18,19)
• InChI Key: LBFABWOOBRFQAN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)N2N=C3C=CC(=CC3=N2)N)C(=O)O
• Molecular Formula: C13H10N4O2
• Molecular Weight: 254.24 g/mol

Description

3-(5-Amino-2H-1,2,3-benzotriazol-2-yl)benzoic acid is a product used for proteomics research. It has a molecular formula of C13H10N4O2 and a molecular weight of 254.25.

Physical And Chemical Properties Analysis

This compound appears as a colorless or pale yellow crystal. It is soluble in various organic solvents such as gasoline, benzene, and acetone, but has very low solubility in water. It can dissolve in alkali to form a yellow salt.

Scientific Research Applications

3-(5-Amino-2H-1,2,3-benzotriazol-2-yl)benzoic acid has been used in a variety of scientific research applications, including inorganic and organic synthesis, biochemistry, and pharmacology. It has been used as a reagent in the synthesis of various compounds, including pharmaceuticals, dyes, and polymers. It has also been used as a ligand in metal complexes, as a catalyst in organic reactions, and as a chelating agent. This compound has also been used in biochemical and pharmacological studies, for example, to study the mechanism of action of drugs, to study the structure and function of proteins, and to study the metabolism of drugs.

Mechanism of Action

3-(5-Amino-2H-1,2,3-benzotriazol-2-yl)benzoic acid has been found to bind to various enzymes, receptors, and other proteins in the body. It has been found to interact with certain receptors, such as the serotonin receptor, and to inhibit the activity of certain enzymes, such as the enzyme acetylcholinesterase. It has also been found to interact with certain drugs, such as the anticonvulsant drug phenytoin, and to inhibit the activity of certain enzymes, such as the enzyme cytochrome P450.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been found to have anticonvulsant, anti-inflammatory, and analgesic effects. It has also been found to have antioxidant and anti-tumor effects. In addition, it has been found to have immunomodulatory effects, and to have neuroprotective effects.

Advantages and Limitations for Lab Experiments

3-(5-Amino-2H-1,2,3-benzotriazol-2-yl)benzoic acid has several advantages for lab experiments. It is relatively easy to synthesize, and it is stable in the presence of acids and bases. In addition, it is soluble in a variety of solvents, which makes it easy to use in a variety of experiments.
However, this compound also has some limitations. It is not soluble in water, so it cannot be used in experiments that require aqueous solutions. In addition, it is not very soluble in organic solvents, so it may not be suitable for certain experiments.

Future Directions

The future directions for 3-(5-Amino-2H-1,2,3-benzotriazol-2-yl)benzoic acid research include further exploration of its biochemical and physiological effects, as well as its potential applications in drug development. There is also potential for further exploration of its use as a reagent in organic synthesis, and its potential use as a ligand in metal complexes. Additionally, further research into its mechanism of action and its interactions with proteins and other molecules could lead to new insights into its potential therapeutic applications. Finally, further research into its structure and properties could lead to new applications in materials science.